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Compound of Interest

Compound Name: A71623

Cat. No.: B1666408 Get Quote

A71623 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with

comprehensive technical information for the solubility and vehicle preparation of A71623, a

potent and selective CCK-A (CCK1) receptor agonist.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of A71623?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a high-concentration

stock solution of A71623.[1] It is soluble in DMSO up to 50 mg/mL.[1]

Q2: Can I dissolve A71623 directly in an aqueous buffer like PBS?

A2: Yes, A71623 is soluble in 20 mM Phosphate-Buffered Saline (PBS) up to 1.0 mg/mL. For

concentrations higher than this, it is recommended to first dissolve the compound in DMSO and

then perform a serial dilution into the aqueous buffer.

Q3: What is a suitable vehicle for in vivo animal studies?

A3: A commonly used vehicle for in vivo administration of A71623 in mice is 20 mM PBS.[2]

Q4: How should I store the lyophilized A71623 powder and its stock solutions?

A4:
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Lyophilized Powder: Store desiccated at -20°C for long-term storage (up to one year) or at

4°C for short-term use.[1]

Stock Solutions: Once prepared, aliquot the stock solution to avoid repeated freeze-thaw

cycles. Store aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Solubility Data
The following table summarizes the solubility of A71623 in common laboratory solvents.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 50 mg/mL 59.46 mM

May require

sonication. Use newly

opened, anhydrous

DMSO for best

results.[1]

20 mM PBS (pH 7.4) 1.0 mg/mL 1.19 mM

Suitable for direct

dissolution at lower

concentrations.

Molecular Weight of A71623: 840.96 g/mol [1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration DMSO Stock Solution (50 mg/mL)

This protocol describes how to prepare a 50 mg/mL stock solution of A71623 in DMSO.

Pre-treatment: Bring the lyophilized A71623 vial and anhydrous DMSO to room temperature.

Weighing: Accurately weigh the desired amount of A71623 powder in a sterile

microcentrifuge tube. For example, weigh 5 mg of A71623.
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Solvent Addition: Add the calculated volume of DMSO to achieve a 50 mg/mL concentration.

For 5 mg of powder, add 100 µL of DMSO.

Dissolution: Vortex the solution gently. If the peptide does not dissolve completely, sonicate

the tube in a water bath for 5-10 minutes until the solution is clear.[1]

Storage: Aliquot the stock solution into smaller volumes in sterile, light-protected tubes and

store at -20°C or -80°C.[1]

Protocol 2: Preparation of a Working Solution for In Vivo Studies via Dilution

This protocol details the preparation of a final working solution in PBS from a DMSO stock, a

common procedure for intraperitoneal (i.p.) injections.

Thawing: Thaw a frozen aliquot of the A71623 DMSO stock solution at room temperature.

Calculation: Determine the final volume and concentration needed for your experiment. For

example, to prepare 1 mL of a 0.1 mg/mL working solution.

Dilution: Withdraw the required volume of the DMSO stock (e.g., 2 µL of a 50 mg/mL stock).

Mixing: Add the DMSO stock dropwise to the vehicle (e.g., 998 µL of sterile 20 mM PBS)

while gently vortexing. This slow, dropwise addition is critical to prevent precipitation.[3]

Final Check: Ensure the final solution is clear and free of any precipitate before

administration. The final concentration of DMSO should be kept as low as possible (ideally

<1%) to avoid solvent-induced toxicity.

Troubleshooting Guide
Q: My A71623 powder won't dissolve completely in PBS.

A: The aqueous solubility of A71623 is limited (≤ 1 mg/mL). If you require a higher

concentration, or if dissolution is slow, prepare a concentrated stock solution in DMSO first and

then dilute it into your aqueous buffer as described in Protocol 2. Using sonication can also

help dissolve peptides in aqueous solutions.[4]
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Q: When I dilute my DMSO stock solution into PBS, the solution turns cloudy or a precipitate

forms. What should I do?

A: Precipitation upon dilution into an aqueous buffer is a common issue. Here are some steps

to resolve it:

Reduce Final Concentration: Your target concentration may be above the solubility limit in

the final vehicle. Try preparing a more dilute working solution.

Slow, Dropwise Addition: Add the DMSO stock very slowly to the PBS while the PBS is being

vortexed or stirred. This helps the compound disperse and dissolve rather than crashing out

of solution.[3]

Warm the Aqueous Buffer: Gently warming the PBS to 37°C before adding the DMSO stock

can sometimes improve solubility.

Use a Co-solvent: For difficult-to-dissolve compounds, sometimes a formulation including co-

solvents like PEG300 or Tween-80 is necessary, though this requires further validation for

your specific experimental model.[5]

Q: Is A71623 stable in solution?

A: Peptide solutions can be susceptible to degradation. For best results, prepare fresh working

solutions for each experiment from a frozen stock.[6] Avoid repeated freeze-thaw cycles of the

stock solution by creating single-use aliquots.[1] Protect solutions from light.

Visualizations
A71623 Signaling Pathway
A71623 acts as an agonist at the Cholecystokinin 1 Receptor (CCK1R). This binding initiates

downstream signaling cascades, including the phosphorylation of ERK1/2 and the modulation

of the mTORC1 signaling pathway, which are crucial for neuronal function and protection.[2][7]

[8]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.lifetein.com/chat/044338-How-to-dissolve-peptide-in-DMSO-and-still-be-safe-to-the-cell-culture
https://file.medchemexpress.com/batch_PDF/HY-143228/SH-42-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1666408?utm_src=pdf-body
https://www.medchemexpress.com/Peptides/peptide-solubility-and-storage-guidelines.htm
https://www.medchemexpress.com/a71623.html
https://www.benchchem.com/product/b1666408?utm_src=pdf-body
https://www.benchchem.com/product/b1666408?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8916043/
https://www.biorxiv.org/content/10.1101/2021.02.16.431490v1.full.pdf
https://www.researchgate.net/publication/355227408_Cholecystokinin_1_receptor_activation_restores_normal_mTORC1_signaling_and_is_protective_to_Purkinje_cells_of_SCA_mice
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A71623

CCK1R
(CCK-A Receptor)

Activates

p-ERK1/2

Leads to
Phosphorylation

mTORC1 Signaling

Modulates

Neuroprotective Effects

Click to download full resolution via product page

Caption: Simplified signaling pathway of A71623 via the CCK1R receptor.

Experimental Workflow for Vehicle Preparation
This diagram illustrates the recommended workflow for preparing an A71623 working solution

for in vivo experiments.
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Caption: Workflow for preparing A71623 from powder to final working solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1666408?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/a71623.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8916043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8916043/
https://www.lifetein.com/chat/044338-How-to-dissolve-peptide-in-DMSO-and-still-be-safe-to-the-cell-culture
https://www.biocat.com/peptide-synthesis/peptide-handling-guideline
https://file.medchemexpress.com/batch_PDF/HY-143228/SH-42-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/Peptides/peptide-solubility-and-storage-guidelines.htm
https://www.biorxiv.org/content/10.1101/2021.02.16.431490v1.full.pdf
https://www.researchgate.net/publication/355227408_Cholecystokinin_1_receptor_activation_restores_normal_mTORC1_signaling_and_is_protective_to_Purkinje_cells_of_SCA_mice
https://www.benchchem.com/product/b1666408#a71623-solubility-and-vehicle-preparation
https://www.benchchem.com/product/b1666408#a71623-solubility-and-vehicle-preparation
https://www.benchchem.com/product/b1666408#a71623-solubility-and-vehicle-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666408?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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